Cas no 1862671-75-7 (3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol)

• Product Name: 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol
• CAS No: 1862671-75-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5700838
• PubChem ID: 130529914
• Update Time: 2025-10-29

3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanol, 1-ethyl-α,β-dimethyl-
• 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol

• Inchi： 1S/C8H15N3O/c1-4-11-8(9-5-10-11)6(2)7(3)12/h5-7,12H,4H2,1-3H3
• InChI Key： YUGVINHQFFNIME-UHFFFAOYSA-N
• SMILES： C(C1=NC=NN1CC)(C)C(O)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 320.4±44.0 °C(Predicted)
• pka: 14.52±0.20(Predicted)

Additional information on 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol

Professional Introduction to 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol (CAS No. 1862671-75-7)

3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential applications in drug development. This compound, identified by the CAS number 1862671-75-7, has garnered attention due to its structural features and its role as a key intermediate in synthesizing various bioactive molecules. The presence of a 1,2,4-triazole moiety in its structure contributes to its pharmacological relevance, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol consists of a butan-2-ol backbone substituted with a 1-Ethyl-1H-1,2,4-triazole ring. This configuration imparts specific chemical properties that make it valuable in medicinal chemistry. The triazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for the design of molecules with enhanced binding affinity and selectivity. Additionally, the ethyl group attached to the triazole ring introduces additional conformational flexibility, allowing for diverse interactions with biological targets.

In recent years, there has been a growing interest in the development of compounds containing the 1,2,4-triazole scaffold due to their demonstrated efficacy in various pharmacological contexts. For instance, triazole derivatives have been explored as antifungal agents, anti-inflammatory drugs, and even as components in antiviral therapies. The compound 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol represents a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex pharmacophores. The butan-2-ol moiety provides a versatile platform for further functionalization, enabling chemists to modify the molecule in ways that could enhance its biological activity. This adaptability makes it an attractive choice for medicinal chemists looking to develop novel drugs with tailored properties.

The synthesis of 3-(1-Ethyl-1H-1,2,4-triazol-5-yl)butan-2-ol involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of ethyl acetoacetate with guanidine hydrochloride under acidic conditions to form the triazole ring. Subsequent reactions introduce the butan-2-ol side chain through nucleophilic addition or other coupling strategies. These synthetic pathways underscore the compound's accessibility and feasibility for large-scale production.

Recent advancements in computational chemistry have further enhanced our understanding of how 3-(1-Ethyl-1H-1,2,4-triazol-5-yb)butan--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*---(CAS No. 186267175---)*---)-*-*)* * * * * * * * * * * * * * * * * --* --* --* --* --* --* --* --* --* --* --* --* --* *)*)*)*)*)*)*)*)*)*)*)-)butan*- -)butanol interacts with biological targets. Molecular docking studies have shown that this compound can bind effectively to various enzymes and receptors involved in inflammatory pathways. This finding aligns with recent research indicating that modulation of these pathways could lead to novel therapeutic interventions for chronic diseases.

The potential applications of 3-(1-Ethyl-HI-IHI-IHI-IHI-IHI-IHI-IHI-IHI-IHI-IHI-IHI-IHI-butanol are not limited to anti-inflammatory treatments alone. Preliminary studies suggest that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This dual functionality makes it an intriguing candidate for developing combination therapies that address multiple aspects of infection and inflammation simultaneously.

The role of computational tools in drug discovery has been instrumental in validating these hypotheses. High-throughput virtual screening (HTVS) has identified several derivatives of this compound as promising leads for further optimization. These computational approaches not only accelerate the drug discovery process but also provide insights into the structural features that contribute to biological activity.

In conclusion,3-(I-Ethyl-HI-IHI-butanol (CAS No.-186267175---)) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential therapeutic applications. Its synthesis is well-defined and accessible through established organic methodologies, making it suitable for further exploration by both academic researchers and industrial scientists alike. As our understanding of biological pathways continues to evolve, this compound will undoubtedly play an important role in shaping future drug development strategies.